2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C13H16N4O/c1-9-4-10(2)13(11(3)5-9)16-12(18)6-17-8-14-7-15-17/h4-5,7-8H,6H2,1-3H3,(H,16,18)
• InChI Key: QJYUUWDRPRWUBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CN2C=NC=N2)C
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide, also known as TTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. TTA is a selective agonist of the G protein-coupled receptor GPR39, which is involved in various physiological processes such as glucose metabolism, insulin secretion, and gastrointestinal function. In

Mechanism of Action

2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide binds to and activates GPR39, which is a G protein-coupled receptor that is predominantly expressed in the pancreas, gastrointestinal tract, and brain. GPR39 activation leads to the activation of downstream signaling pathways, including the cyclic adenosine monophosphate (cAMP) and phosphatidylinositol 3-kinase (PI3K) pathways. These pathways are involved in various physiological processes, including insulin secretion, glucose metabolism, and gastrointestinal function.
Biochemical and Physiological Effects
2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including the stimulation of insulin secretion, improvement of glucose tolerance and insulin sensitivity, regulation of gastrointestinal motility and inflammation, and modulation of neuronal function, cardiovascular function, and bone metabolism. 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has also been shown to have anti-inflammatory and anti-oxidant properties, which may contribute to its beneficial effects on metabolic and gastrointestinal function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide as a research tool is its selective agonist properties, which allow for the specific activation of GPR39 without affecting other receptors or signaling pathways. This makes it a valuable tool for investigating the specific effects of GPR39 activation in various tissues and organs. However, the use of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide in lab experiments is limited by its solubility and stability, which can affect its bioavailability and potency. Additionally, the effects of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide may vary depending on the animal model or cell line used, which can affect the reproducibility of results.

Future Directions

There are several future directions for research on 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide and GPR39. One area of interest is the role of GPR39 in metabolic diseases such as diabetes and obesity, and the potential therapeutic applications of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide in these conditions. Another area of interest is the effects of GPR39 activation on the central nervous system, and the potential role of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide in neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is also needed to optimize the synthesis and formulation of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide, and to develop new selective agonists of GPR39 with improved solubility and stability.

Synthesis Methods

2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide can be synthesized through a multistep process involving the reaction of 2,4,6-trimethylbenzyl amine with 1,2,4-triazole-3-carboxylic acid followed by the addition of acetic anhydride. The final product is obtained through recrystallization and purification steps. The synthesis of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has been optimized to increase yield and purity, and various modifications have been made to the reaction conditions to achieve this.

Scientific Research Applications

2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has been used in various scientific studies to investigate the role of GPR39 in physiological processes. It has been shown to stimulate insulin secretion in pancreatic beta cells, improve glucose tolerance and insulin sensitivity in diabetic animal models, and regulate gastrointestinal motility and inflammation. 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide has also been used to study the effects of GPR39 activation on neuronal function, cardiovascular function, and bone metabolism. The selective agonist properties of 2-(1,2,4-triazol-1-yl)-N-(2,4,6-trimethylphenyl)acetamide make it a valuable tool for studying the specific effects of GPR39 activation in various tissues and organs.